Cas no 62995-29-3 (2-Cyclopenten-1-one, 2-butyl-4-hydroxy-)

• Product Name: 2-Cyclopenten-1-one, 2-butyl-4-hydroxy-
• CAS No: 62995-29-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 427815
• PubChem ID: 13037849
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 2-butyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-butyl-4-hydroxy-
• 2-butyl-4-hydroxycyclopent-2-en-1-one
• SCHEMBL10626171
• 2-butyl-4-hydroxy-2-cyclopenten-1-one
• DTXSID70516007
• 62995-29-3

• Inchi： 1S/C9H14O2/c1-2-3-4-7-5-8(10)6-9(7)11/h5,8,10H,2-4,6H2,1H3
• InChI Key： VULIYXMNOCHVPI-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C1)=O)CCCC

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3